Cas no 37022-17-6 (Cyclohexanol, 1-(aminomethyl)-2-methyl-)

• Product Name: Cyclohexanol, 1-(aminomethyl)-2-methyl-
• CAS No: 37022-17-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD12169419
• CID: 5224409
• Update Time: 2025-05-21

Cyclohexanol, 1-(aminomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(aminomethyl)-2-methyl-
• 1-(Aminomethyl)-2-methylcyclohexan-1-ol

• MDL： MFCD12169419
• Inchi： 1S/C8H17NO/c1-7-4-2-3-5-8(7,10)6-9/h7,10H,2-6,9H2,1H3
• InChI Key： RZNRQOBLTCHJRS-UHFFFAOYSA-N
• SMILES： C1(CN)(O)CCCCC1C

Computed Properties

• Exact Mass: 143.131
• Monoisotopic Mass: 143.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanol, 1-(aminomethyl)-2-methyl-

Recent Advances in the Study of Cyclohexanol, 1-(aminomethyl)-2-methyl- (CAS: 37022-17-6) and Its Applications in Chemical Biology and Medicine

Cyclohexanol, 1-(aminomethyl)-2-methyl- (CAS: 37022-17-6) is a compound of significant interest in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the key areas of research involving Cyclohexanol, 1-(aminomethyl)-2-methyl- is its use as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is the primary inhibitory neurotransmitter in the mammalian CNS, and its analogs have been widely investigated for their potential in treating neurological disorders such as epilepsy, anxiety, and insomnia. Recent studies have demonstrated that modifications to the cyclohexanol scaffold, including the introduction of the aminomethyl and methyl groups at specific positions, can significantly enhance the binding affinity and selectivity of these analogs for GABA receptors.

In addition to its applications in CNS drug development, Cyclohexanol, 1-(aminomethyl)-2-methyl- has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism that differs from traditional antibiotics and may reduce the likelihood of resistance development.

The synthesis of Cyclohexanol, 1-(aminomethyl)-2-methyl- has also seen advancements in recent years. A novel catalytic asymmetric synthesis method was developed in 2022, enabling the production of enantiomerically pure forms of the compound with high yield and selectivity. This methodological breakthrough is particularly significant for pharmaceutical applications, where the stereochemistry of a compound can profoundly influence its biological activity and safety profile.

Looking forward, researchers are exploring the potential of Cyclohexanol, 1-(aminomethyl)-2-methyl- in targeted drug delivery systems. Its structural features make it an attractive candidate for conjugation with various drug molecules and nanoparticles, potentially enabling more precise delivery to specific tissues or cells. Preliminary in vitro studies have shown promising results in cancer cell targeting, though further in vivo validation is required.

In conclusion, Cyclohexanol, 1-(aminomethyl)-2-methyl- (CAS: 37022-17-6) continues to be a compound of significant research interest in chemical biology and medicinal chemistry. Its versatile applications in CNS drug development, antimicrobial agents, and potentially in targeted drug delivery systems highlight its importance in contemporary pharmaceutical research. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.